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Compound of Interest

Compound Name: Fen1-IN-SC13

Cat. No.: B8227576 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Fen1-IN-SC13, a potent inhibitor of DNA

fragmentation endonuclease 1 (FEN1) with antitumor properties. Adherence to these

procedures is vital for ensuring laboratory safety and experimental integrity.

Compound Information at a Glance

Property Value Source

IUPAC Name Not available in search results -

CAS Number 2098776-03-3 [1]

Molecular Formula C24H23N3O3S [1]

Purity 98.42% [2]

Appearance Solid [3]

Storage
-80°C (6 months), -20°C (1

month)
[2]

Personal Protective Equipment (PPE)
Given that Fen1-IN-SC13 is a potent small molecule inhibitor and should be considered

hazardous until more information is available, a comprehensive PPE strategy is mandatory.[4]
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PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant nitrile

gloves. Change immediately if

contaminated.

Eye Protection Safety Glasses
ANSI Z87.1-rated safety

glasses with side shields.

Body Protection Lab Coat
Full-length, long-sleeved lab

coat.

Respiratory Protection Not generally required
Use in a certified chemical

fume hood to avoid inhalation.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Fen1-IN-SC13 from receipt to experimental use.

1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, safety glasses) when opening the package.

Verify the compound details against the order information.

Store the compound at the recommended temperature: -80°C for long-term storage (up to 6

months) or -20°C for short-term storage (up to 1 month).[2]

2. Preparation of Stock Solutions:

All handling of the solid compound and preparation of solutions must be conducted in a

certified chemical fume hood.

Before weighing, allow the container to equilibrate to room temperature to prevent

condensation.

Use calibrated equipment for weighing and measuring solvents.
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Fen1-IN-SC13 is soluble in DMSO.[2] For in vivo studies, a common solvent is a mixture of

10% DMSO and 90% Corn Oil.[2]

Cap the vial tightly after use and return to the appropriate storage conditions.

3. Experimental Use:

When using Fen1-IN-SC13 in experiments, ensure that all procedures are carried out in a

designated area.

Avoid direct contact with the compound and solutions.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.[4]

Disposal Plan
Proper disposal of Fen1-IN-SC13 and associated waste is critical to prevent environmental

contamination and ensure compliance with institutional and local regulations.

Waste Type Disposal Procedure

Unused Solid Compound
Dispose of as hazardous chemical waste in a

clearly labeled, sealed container.

Contaminated Labware (e.g., pipette tips, tubes)
Collect in a designated hazardous waste

container.

Liquid Waste (e.g., unused solutions)
Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Fen1-IN-SC13 and the

recommended workflow for its safe handling.
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Caption: Mechanism of Fen1-IN-SC13 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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